1-(4-aminobenzyl)-4-methyl-DTPA
1-(4-aminobenzyl)-4-methyl-DTPA
Brand Name:
Vulcanchem
CAS No.:
132979-67-0
VCID:
VC0138544
InChI:
InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1
SMILES:
CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
Molecular Formula:
C22H36Cl4N4O10
Molecular Weight:
658.3 g/mol
1-(4-aminobenzyl)-4-methyl-DTPA
CAS No.: 132979-67-0
Main Products
VCID: VC0138544
Molecular Formula: C22H36Cl4N4O10
Molecular Weight: 658.3 g/mol
| CAS No. | 132979-67-0 |
|---|---|
| Product Name | 1-(4-aminobenzyl)-4-methyl-DTPA |
| Molecular Formula | C22H36Cl4N4O10 |
| Molecular Weight | 658.3 g/mol |
| IUPAC Name | 2-[[(2R)-3-(4-aminophenyl)-2-[bis(carboxymethyl)amino]propyl]-[(2S)-2-[bis(carboxymethyl)amino]propyl]amino]acetic acid;tetrahydrochloride |
| Standard InChI | InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1 |
| Standard InChIKey | DJOOTICPUOKBRV-GDNMUNFISA-N |
| Isomeric SMILES | C[C@@H](CN(C[C@@H](CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
| SMILES | CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
| Canonical SMILES | CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
| Synonyms | 1-(4-aminobenzyl)-4-methyl-DTPA 1-(4-aminobenzyl)-4-methyl-DTPA tetrahydrochloride, (R*,R*)-(+-) isomer 1-(p-aminobenzyl)-4-methyl-DTPA 1-ABM-DTPA |
| PubChem Compound | 5487398 |
| Last Modified | Nov 11 2021 |
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